The presence of a fluorine atom on the benzoic acid ring can alter its electronic properties. This can be useful in medicinal chemistry for modulating the activity and selectivity of potential drug candidates. Fluorine substitution can influence factors like bioavailability and blood-brain barrier penetration [].
The benzo(b)thiophene group is a heterocycle found in various biologically active molecules. This group can participate in hydrogen bonding and other interactions with biomolecules, potentially leading to applications in drug discovery.